2-({3-[(carboxymethyl)thio]benzoyl}amino)benzoic acid

• IUPAC Name: 2-[[3-(carboxymethylsulfanyl)benzoyl]amino]benzoic acid
• InChI: InChI=1S/C16H13NO5S/c18-14(19)9-23-11-5-3-4-10(8-11)15(20)17-13-7-2-1-6-12(13)16(21)22/h1-8H,9H2,(H,17,20)(H,18,19)(H,21,22)
• InChI Key: INHWFFCSRHBAJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NC(=O)C2=CC(=CC=C2)SCC(=O)O
• Molecular Formula: C16H13NO5S
• Molecular Weight: 331.3 g/mol

Description

2-({3-[(carboxymethyl)thio]benzoyl}amino)benzoic acid, commonly known as CMTB, is a chemical compound that has gained significant attention in the field of scientific research. It is a thiol-reactive compound that has been used in various biochemical and physiological studies.

Mechanism of Action

CMTB reacts with thiol groups in proteins and enzymes, forming a covalent bond between the thiol group and the carboxyl group of CMTB. This modification of the thiol group can affect the structure and function of the protein or enzyme, allowing for the study of its properties.
Biochemical and Physiological Effects:
CMTB has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of some enzymes, such as protein tyrosine phosphatases, which are involved in the regulation of cell signaling pathways. CMTB has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using CMTB in lab experiments is its high reactivity with thiol groups, which allows for efficient modification of proteins and enzymes. However, one limitation is that CMTB can also react with other molecules containing thiol groups, such as glutathione, which can interfere with the results of experiments.

Future Directions

There are several future directions for the use of CMTB in scientific research. One direction is the study of its effects on different types of cancer cells, as well as its potential as a cancer therapeutic. Another direction is the study of its effects on the immune system, as well as its potential as an immunomodulatory agent. Additionally, further research is needed to understand the mechanism of action of CMTB and its interactions with other molecules in the cell.
Conclusion:
In conclusion, CMTB is a thiol-reactive compound that has been widely used in scientific research to study the structure and function of proteins and enzymes. Its high reactivity with thiol groups makes it a useful tool for modifying proteins and enzymes, but its potential interactions with other molecules containing thiol groups must be taken into consideration. Further research is needed to fully understand the mechanism of action of CMTB and its potential applications in various fields of study.

Synthesis Methods

CMTB can be synthesized by reacting 3-mercaptopropionic acid with 2-aminobenzoic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The resulting product is then treated with benzoyl chloride to obtain CMTB. This synthesis method has been reported in several research papers and has been found to be efficient and reliable.

Scientific Research Applications

CMTB has been widely used in scientific research to study the thiol-reactivity of proteins and enzymes. It has been used to modify cysteine residues in proteins and enzymes, which allows for the study of their structure and function. CMTB has also been used to study the redox regulation of proteins and enzymes, as well as their interactions with other molecules.